3-(1-methylcyclopropyl)piperidine hydrochloride
Description
“3-(1-methylcyclopropyl)piperidine hydrochloride” is a chemical compound. It is a derivative of piperidine , which is an organic compound with the molecular formula (CH2)5NH . Piperidine is a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–) .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Chemical Reactions Analysis
Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various derivatives . These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .Safety and Hazards
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder , indicating a strong interest in this field.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-methylcyclopropyl)piperidine hydrochloride involves the reaction of 1-methylcyclopropylamine with piperidine followed by hydrochloric acid treatment.", "Starting Materials": [ "1-methylcyclopropylamine", "piperidine", "hydrochloric acid" ], "Reaction": [ "1. 1-methylcyclopropylamine is reacted with piperidine in the presence of a suitable solvent such as ethanol or methanol.", "2. The reaction mixture is stirred at room temperature for several hours until completion.", "3. Hydrochloric acid is added to the reaction mixture to form the hydrochloride salt of the product.", "4. The product is isolated by filtration or precipitation and washed with a suitable solvent to remove impurities.", "5. The product is dried under vacuum to obtain the final product, 3-(1-methylcyclopropyl)piperidine hydrochloride." ] } | |
CAS RN |
2551115-85-4 |
Product Name |
3-(1-methylcyclopropyl)piperidine hydrochloride |
Molecular Formula |
C9H18ClN |
Molecular Weight |
175.7 |
Purity |
95 |
Origin of Product |
United States |
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